Cas no 113727-88-1 (2,5-Pyrrolidinedione, 1-[2-oxo-3-(triphenylphosphoranylidene)propyl]-)

2,5-Pyrrolidinedione, 1-[2-oxo-3-(triphenylphosphoranylidene)propyl]-, is a specialized organic compound featuring a pyrrolidinedione core functionalized with a triphenylphosphoranylidene propyl group. This structure imparts unique reactivity, particularly in Wittig-type reactions, where it serves as a versatile intermediate for the synthesis of α,β-unsaturated carbonyl derivatives. The presence of both the ylide moiety and the cyclic imide enhances its utility in selective C=C bond formation, making it valuable for constructing complex molecular frameworks. Its stability under controlled conditions ensures reliable performance in synthetic applications, while its distinct functional groups offer opportunities for further derivatization in pharmaceutical and materials chemistry research.
2,5-Pyrrolidinedione, 1-[2-oxo-3-(triphenylphosphoranylidene)propyl]- structure
113727-88-1 structure
Product Name:2,5-Pyrrolidinedione, 1-[2-oxo-3-(triphenylphosphoranylidene)propyl]-
CAS No:113727-88-1
MF:C25H22NO3P
MW:415.420847415924
CID:2611493
Update Time:2025-06-25

2,5-Pyrrolidinedione, 1-[2-oxo-3-(triphenylphosphoranylidene)propyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-[2-oxo-3-(triphenyl-λ<sup>5</sup>-phosphanylidene)propyl]pyrrolidine-2,5-dione
    • 2,5-Pyrrolidinedione, 1-[2-oxo-3-(triphenylphosphoranylidene)propyl]-
    • 1-[2-Oxo-3-(triphenyl-lambda~5~-phosphanylidene)propyl]pyrrolidine-2,5-dione
    • Inchi: 1S/C25H22NO3P/c27-20(18-26-24(28)16-17-25(26)29)19-30(21-10-4-1-5-11-21,22-12-6-2-7-13-22)23-14-8-3-9-15-23/h1-15,19H,16-18H2
    • InChI Key: APRPTBBBUNEXFD-UHFFFAOYSA-N
    • SMILES: P(=CC(CN1C(CCC1=O)=O)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 629
  • Topological Polar Surface Area: 54.4

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Additional information on 2,5-Pyrrolidinedione, 1-[2-oxo-3-(triphenylphosphoranylidene)propyl]-

Comprehensive Overview of 2,5-Pyrrolidinedione, 1-[2-oxo-3-(triphenylphosphoranylidene)propyl]- (CAS No. 113727-88-1)

2,5-Pyrrolidinedione, 1-[2-oxo-3-(triphenylphosphoranylidene)propyl]- (CAS No. 113727-88-1) is a highly specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of pyrrolidinedione derivatives, which are known for their versatile applications in medicinal chemistry and material science. The presence of a triphenylphosphoranylidene moiety in its structure makes it a valuable intermediate for the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

In recent years, the demand for high-purity organic intermediates like 2,5-Pyrrolidinedione, 1-[2-oxo-3-(triphenylphosphoranylidene)propyl]- has surged, driven by advancements in drug discovery and bioconjugation techniques. Researchers are particularly interested in its potential role in click chemistry and cross-coupling reactions, which are pivotal for creating targeted drug delivery systems. The compound's unique structure allows it to act as a Michael acceptor, facilitating the formation of covalent bonds with nucleophiles, a property that is extensively exploited in proteomics and biomarker development.

The synthesis of 2,5-Pyrrolidinedione, 1-[2-oxo-3-(triphenylphosphoranylidene)propyl]- involves a series of well-optimized steps, including the Wittig reaction, which is a cornerstone in organic synthesis. This reaction leverages the phosphoranylidene group to form carbon-carbon double bonds, a critical transformation in the construction of complex organic frameworks. The compound's CAS No. 113727-88-1 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial research.

One of the most intriguing aspects of this compound is its potential application in cancer research. Recent studies have explored its utility as a small-molecule inhibitor targeting specific enzymatic pathways involved in tumor progression. Its ability to modulate redox signaling and apoptosis has made it a subject of interest in precision medicine. Additionally, its compatibility with green chemistry principles has been investigated, aligning with the global push for sustainable synthetic methods.

From a commercial perspective, 2,5-Pyrrolidinedione, 1-[2-oxo-3-(triphenylphosphoranylidene)propyl]- is available in various grades, including research-grade and GMP-grade, catering to diverse industrial needs. Suppliers often highlight its high stability and low toxicity, making it a preferred choice for laboratories focused on high-throughput screening and combinatorial chemistry. The compound's MSDS and spectral data are readily accessible, ensuring safe handling and accurate characterization.

In the context of search engine trends, queries related to pyrrolidinedione derivatives and triphenylphosphoranylidene compounds have seen a steady increase, reflecting the growing interest in their applications. Common questions include: "What are the uses of CAS No. 113727-88-1?" and "How is 2,5-Pyrrolidinedione, 1-[2-oxo-3-(triphenylphosphoranylidene)propyl]- synthesized?" These queries underscore the need for detailed, accessible information on this compound, which this article aims to address.

Looking ahead, the role of 2,5-Pyrrolidinedione, 1-[2-oxo-3-(triphenylphosphoranylidene)propyl]- in emerging technologies such as nanomedicine and bioorthogonal chemistry is expected to expand. Its integration into smart materials and responsive drug delivery systems could revolutionize therapeutic approaches. As research continues to uncover its full potential, this compound is poised to remain a focal point in both academic and industrial settings.

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